Cas no 1337092-09-7 (N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine)

• Product Name: N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine
• CAS No: 1337092-09-7
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6158307
• PubChem ID: 165613879
• Update Time: 2025-06-18

N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine
• 1337092-09-7
• N,N-dimethyl-3-[(pyrrolidin-3-yl)methyl]pyridin-2-amine
• EN300-1742881

• Inchi： 1S/C12H19N3/c1-15(2)12-11(4-3-6-14-12)8-10-5-7-13-9-10/h3-4,6,10,13H,5,7-9H2,1-2H3
• InChI Key： UUVMQEMRWPJLSJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CN=C2N(C)C)C1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.2Ų

Additional information on N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine

Introduction to N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine (CAS No. 1337092-09-7)

N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine (CAS No. 1337092-09-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPMP, is a member of the pyridine family and features a unique structural arrangement that includes a pyrrolidine ring and a dimethylamino group. These structural elements contribute to its potential therapeutic applications, particularly in the modulation of neurotransmitter systems.

The chemical structure of N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine is characterized by a pyridine ring with a substituted methyl group at the 3-position, which is further functionalized with a pyrrolidine ring. The presence of the dimethylamino group at the 2-position adds to its complexity and biological activity. This compound has been synthesized through various methods, including multi-step organic synthesis involving palladium-catalyzed coupling reactions and reductive amination.

Recent studies have highlighted the potential of N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine in modulating serotonin and dopamine receptors. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The compound's ability to interact with these receptors has led to its evaluation in preclinical models of neurological disorders such as depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine exhibits potent serotonin 5-HT_1A receptor agonist activity. This activity is significant because 5-HT_1A receptors are implicated in the pathophysiology of mood disorders and are targeted by several antidepressant medications. The compound was shown to produce antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent.

Furthermore, N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine has been investigated for its dopaminergic properties. Dopamine is a key neurotransmitter involved in reward pathways and motor function. Preclinical studies have indicated that the compound can modulate dopamine D₂ receptors, which are relevant to conditions such as schizophrenia and Parkinson's disease. The ability to fine-tune dopaminergic signaling without causing significant side effects is a critical factor in the development of new treatments for these disorders.

The pharmacokinetic profile of N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine has also been studied extensively. It has been found to exhibit good oral bioavailability and favorable metabolic stability, making it suitable for further development as an oral medication. Additionally, the compound shows low toxicity in preclinical toxicity studies, which is an important consideration for its potential use in humans.

In terms of clinical applications, N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine is currently being evaluated in early-stage clinical trials for its efficacy and safety in treating mood disorders. Preliminary results from these trials have been promising, with patients showing improvements in symptoms such as depression and anxiety without significant adverse effects.

The future prospects for N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific receptor subtypes. Additionally, efforts are being made to develop prodrugs that can improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, N,N-dimethyl-3-(pyrrolidin-3-yl)methylpyridin-2-amine (CAS No. 1337092-09-7) represents a promising compound with potential therapeutic applications in the treatment of neurological disorders. Its unique chemical structure and biological activity make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.